Cas no 1354703-67-5 ((3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid)

• Product Name: (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid
• CAS No: 1354703-67-5
• MF: C₈H₉IN₂O₂
• MW: 292.073734045029
• CID: 5169255
• Update Time: 2026-03-04

(3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid
• (3-cyclopropyl-4-iodo-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C8H9IN2O2/c9-6-3-11(4-7(12)13)10-8(6)5-1-2-5/h3,5H,1-2,4H2,(H,12,13)
• InChI Key： AOGMHNDFIWLEDI-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(I)C(C2CC2)=N1

Additional information on (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid

Introduction to (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid (CAS No. 1354703-67-5)

(3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid (CAS No. 1354703-67-5) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a cyclopropyl group and an iodine atom in the pyrazole ring confers distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The cyclopropyl group, known for its strained ring structure, imparts unique reactivity and stability to the molecule. This feature is particularly advantageous in the synthesis of complex organic molecules, where the cyclopropyl moiety can serve as a key building block. The iodine atom, on the other hand, provides a handle for further functionalization through various chemical transformations, such as cross-coupling reactions and nucleophilic substitution reactions.

Recent studies have highlighted the importance of (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another significant development, researchers at the University of California, San Francisco, utilized (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid to develop a series of small molecules that effectively target specific G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The compounds derived from this research exhibited high selectivity and potency, making them attractive candidates for further clinical evaluation.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been widely studied in medicinal chemistry. The presence of this ring in (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid contributes to its pharmacological properties. For example, pyrazole derivatives have been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making them valuable leads for drug development.

Furthermore, the acetic acid moiety in (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid plays a crucial role in modulating the physicochemical properties of the molecule. The carboxylic acid group can influence solubility, lipophilicity, and pKa values, which are important parameters for optimizing drug delivery and bioavailability. This feature makes (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid an attractive starting point for developing prodrugs or drug conjugates.

In addition to its applications in drug discovery, (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid has also found use in other areas of chemical research. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of new carbon-carbon bonds under mild conditions. This versatility has made it a valuable tool in synthetic organic chemistry.

The synthesis of (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the cyclopropyl and iodine groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using palladium-catalyzed cross-coupling reactions has been reported to yield high purity (3-Cyclopropyl-4-iodo-pyrazol-1-yl)-acetic acid with minimal waste generation.

In conclusion, (3-Cyclopropyl-4-iodo-pyrazol-1-y\-l)-acetic acid (CAS No. 1354703-67\-5) is a multifunctional compound with broad applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern scientific endeavors.